Cas no 62456-10-4 (2-Indolizinecarboxylic acid, 7-cyano-, methyl ester)

2-Indolizinecarboxylic acid, 7-cyano-, methyl ester structure
62456-10-4 structure
Product Name:2-Indolizinecarboxylic acid, 7-cyano-, methyl ester
CAS No:62456-10-4
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD28680534
CID:444237
PubChem ID:71386254
Update Time:2025-04-19

2-Indolizinecarboxylic acid, 7-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Indolizinecarboxylic acid, 7-cyano-, methyl ester
    • methyl 7-cyanoindolizine-2-carboxylate
    • DTXSID10808438
    • AKOS027427259
    • 62456-10-4
    • MDL: MFCD28680534
    • Inchi: 1S/C11H8N2O2/c1-15-11(14)9-5-10-4-8(6-12)2-3-13(10)7-9/h2-5,7H,1H3
    • InChI Key: MQVKPYVPJSEPHN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN2C=CC(C#N)=CC2=C1)=O

Computed Properties

  • Exact Mass: 200.05864
  • Monoisotopic Mass: 200.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.5

2-Indolizinecarboxylic acid, 7-cyano-, methyl ester Pricemore >>

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2-Indolizinecarboxylic acid, 7-cyano-, methyl ester Related Literature

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